Cas no 1806812-03-2 (Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1806812-03-2
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4915869
• Update Time: 2025-06-14

Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-7(15)3-6-9(16)8(10(11)12)5(13)4-14-6/h4,10,16H,2-3,13H2,1H3
• InChI Key： VHYPMUOOCBDVRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OCC)C=1O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

Comprehensive Overview of Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1806812-03-2)

Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1806812-03-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl functional group, exhibits remarkable potential in various applications. Its molecular structure, which includes an ethyl ester and an amino group, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules and drug candidates.

In recent years, the demand for fluorinated compounds like Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl moiety, is a key strategy in modern medicinal chemistry to improve drug efficacy. This compound aligns with the growing trend of precision medicine and targeted therapies, where researchers seek to develop molecules with minimal side effects and maximum therapeutic impact. Its potential applications span anticancer agents, antimicrobials, and central nervous system (CNS) drugs, making it a hotspot for innovation.

The synthesis of Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate involves sophisticated organic synthesis techniques, including multistep reactions and catalytic processes. Its CAS No. 1806812-03-2 serves as a unique identifier in chemical databases, facilitating global research collaboration. The compound's hydroxypyridine scaffold is particularly noteworthy, as it mimics natural heterocycles found in many biologically active substances. This structural feature has led to its exploration in enzyme inhibition and receptor modulation, addressing pressing challenges in drug resistance and disease progression.

From an industrial perspective, Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes to minimize environmental impact, a topic highly relevant to today's eco-conscious consumers and regulatory bodies. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution, meeting the needs of pharmaceutical supply chains.

In the context of AI-driven drug discovery, Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate has emerged as a promising candidate for virtual screening and molecular docking studies. Computational tools leverage its structural data to predict interactions with biological targets, accelerating the identification of potential therapeutics. This aligns with the broader shift toward data-driven research and high-throughput screening, which are revolutionizing the pharmaceutical industry.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 1806812-03-2 is critical. Its solubility, melting point, and reactivity are well-documented, providing a solid foundation for further experimentation. Additionally, its compatibility with bioconjugation techniques opens doors for diagnostic applications and theranostic platforms, bridging the gap between diagnosis and treatment.

The future of Ethyl 5-amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetate lies in its adaptability to emerging technologies. With advancements in nanotechnology and drug delivery systems, this compound could play a pivotal role in developing smart therapeutics and personalized medicine. Its multifunctional design ensures relevance in addressing unmet medical needs, from rare diseases to chronic conditions, making it a cornerstone of modern chemical innovation.